Cas no 2229157-81-5 ((5-bromo-2-methylphenyl)methanesulfonyl fluoride)

• Product Name: (5-bromo-2-methylphenyl)methanesulfonyl fluoride
• CAS No: 2229157-81-5
• MF: C₈H₈BrFO₂S
• MW: 267.115324020386
• CID: 6593261
• PubChem ID: 165878927
• Update Time: 2025-05-20

(5-bromo-2-methylphenyl)methanesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• (5-bromo-2-methylphenyl)methanesulfonyl fluoride
• EN300-1583647
• 2229157-81-5

• Inchi： 1S/C8H8BrFO2S/c1-6-2-3-8(9)4-7(6)5-13(10,11)12/h2-4H,5H2,1H3
• InChI Key： HVEISNCPDJGQHS-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C)=C(C=1)CS(=O)(=O)F

Computed Properties

• Exact Mass: 265.94124g/mol
• Monoisotopic Mass: 265.94124g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 42.5Ų

Additional information on (5-bromo-2-methylphenyl)methanesulfonyl fluoride

Comprehensive Guide to (5-bromo-2-methylphenyl)methanesulfonyl fluoride (CAS No. 2229157-81-5)

(5-bromo-2-methylphenyl)methanesulfonyl fluoride (CAS No. 2229157-81-5) is a specialized organosulfur compound gaining attention in pharmaceutical and biochemical research. This methanesulfonyl fluoride derivative exhibits unique reactivity due to its sulfonyl fluoride group, making it valuable for protease inhibition studies and covalent drug discovery.

The compound's molecular structure combines a brominated aromatic ring with a reactive methanesulfonyl fluoride moiety, creating interesting possibilities for medicinal chemistry applications. Researchers are particularly interested in its potential as a warhead in targeted covalent inhibitors, a hot topic in current drug development circles.

Recent trends in AI-assisted drug discovery have increased interest in sulfonyl fluoride-containing compounds like (5-bromo-2-methylphenyl)methanesulfonyl fluoride. These molecules show promise in addressing challenges of protein-targeted therapies, especially for difficult-to-drug targets. The bromo-substitution at the 5-position offers additional opportunities for further functionalization through cross-coupling reactions.

In chemical biology applications, this compound serves as a valuable tool for studying enzyme mechanisms and developing activity-based probes. Its sulfonyl fluoride group selectively reacts with active site residues in certain enzymes, enabling researchers to map protein interaction networks and identify new therapeutic targets.

The stability profile of (5-bromo-2-methylphenyl)methanesulfonyl fluoride makes it suitable for various bioconjugation strategies. Scientists are exploring its use in developing next-generation PROTACs (Proteolysis Targeting Chimeras), one of the most exciting areas in current pharmaceutical research.

From a synthetic chemistry perspective, this compound serves as a versatile building block for creating more complex molecules. The presence of both bromine and methanesulfonyl fluoride groups allows for sequential functionalization through different reaction pathways, enabling the construction of diverse chemical libraries for screening.

Recent publications have highlighted the growing importance of sulfonyl fluoride chemistry in addressing current challenges in drug discovery. As researchers seek solutions for undruggable targets, compounds like (5-bromo-2-methylphenyl)methanesulfonyl fluoride are becoming increasingly valuable tools in the medicinal chemist's toolbox.

The compound's applications extend to materials science, where its unique properties are being explored for developing advanced polymeric materials. The sulfonyl fluoride group can participate in various polymerization reactions, creating materials with specific functionalities for specialized applications.

Quality control of (5-bromo-2-methylphenyl)methanesulfonyl fluoride typically involves advanced analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure the compound meets the stringent purity requirements for research applications and pharmaceutical development.

Storage recommendations for this compound emphasize protection from moisture and maintenance at controlled temperatures. Proper handling procedures are essential to preserve the reactivity of the sulfonyl fluoride group while ensuring researcher safety during experimental work.

The market for specialized chemical building blocks like (5-bromo-2-methylphenyl)methanesulfonyl fluoride continues to grow, driven by increasing demand from pharmaceutical companies and research institutions. This trend reflects the broader expansion of precision medicine and targeted therapy approaches in healthcare.

Future research directions may explore the compound's potential in developing new diagnostic tools and theranostic agents. The unique combination of aromatic bromine and sulfonyl fluoride functionalities offers multiple avenues for creating sophisticated molecular tools for biological imaging and disease detection.

As the scientific community continues to investigate covalent inhibitor strategies, compounds like (5-bromo-2-methylphenyl)methanesulfonyl fluoride will likely play increasingly important roles. Their ability to form selective, irreversible bonds with target proteins makes them valuable for addressing some of the most challenging problems in modern drug development.